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Compound of Interest

3-
Compound Name: (Methacryloyloxy)propyltris(trimethy

Isiloxy)silane

Cat. No.: B108374

An In-depth Technical Guide to 3-
(Methacryloyloxy)propyltris(trimethylsiloxy)silane

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical structure, properties,
synthesis, and applications of 3-(Methacryloyloxy)propyltris(trimethylsiloxy)silane (CAS No.
17096-07-0). This versatile organosilicon compound plays a crucial role as a coupling agent,
surface modifier, and crosslinking agent in a wide array of advanced materials. Its unique
bifunctional nature, possessing both a polymerizable methacrylate group and a hydrolyzable
tris(trimethylsiloxy)silyl group, makes it an invaluable tool in the development of high-
performance composites, adhesives, coatings, and biomaterials, including applications in the
dental and drug delivery fields. This document details its physicochemical properties, provides
experimental protocols for its synthesis and characterization, and illustrates its mechanism of
action in surface modification.

Chemical Structure and Identification
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3-(Methacryloyloxy)propyltris(trimethylsiloxy)silane is a silane coupling agent characterized
by a central silicon atom bonded to a methacryloyloxypropyl group and three trimethylsiloxy
groups.

Caption: Chemical structure of 3-(Methacryloyloxy)propyltris(trimethylsiloxy)silane.

Table 1: Chemical Identification

Identifier Value

CAS Number 17096-07-0[1][2]

Molecular Formula C16H3805Sia[1][3]

Molecular Weight 422.81 g/mol [1][3]
3-[Tris(trimethylsilyloxy)silyl]propyl 2-methylprop-

IUPAC Name [Tris( ylsilyloxy)silyl]propy ylprop
2-enoate
Methacryloxypropyltris(trimethylsiloxy)silane,

Synonyms Tris(trimethylsiloxy)-3-
(methacryloxy)propylsilane[1][2]

InChl Key BESKSSIEODQWBP-UHFFFAOYSA-N[4]
C--INVALID-LINK--(C)O--INVALID-LINK--

SMILES (C)C">SIi(CCCOC(C(C)=C)=0)O--INVALID-LINK-

-(C)C[1]

Physicochemical Properties

This compound is a colorless, transparent liquid under standard conditions.[3] It is characterized
by its hydrophobicity and thermal stability, which are imparted by the siloxy functional groups.[3]

Table 2: Physical and Chemical Properties
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Property Value Conditions
Appearance Colorless to light yellow liquid Ambient
Boiling Point 112-115°C 0.2 mm Hg[3]
Density 0.918 g/mL 25 °C[3]
Refractive Index (n20/D) 1.419 20 °C[3]
Flash Point >110 °C -

Water Solubility Immiscible -

Purity >97% -

Applications in Research and Drug Development

3-(Methacryloyloxy)propyltris(trimethylsiloxy)silane is a versatile molecule with a broad
range of applications stemming from its ability to chemically bond organic polymers to inorganic
materials.

e Coupling Agent and Adhesion Promoter: It is widely used to improve the adhesion between
inorganic fillers (e.qg., silica, glass fibers) and organic polymer matrices in composites,
coatings, and adhesives.[5] This enhancement of interfacial bonding leads to improved
mechanical properties and durability.

o Surface Modification: The compound is employed to modify the surface properties of
substrates, rendering them hydrophobic or improving their compatibility with other materials.[5]
This is particularly relevant in the development of self-cleaning surfaces and biocompatible
materials.

o Dental Materials: In dentistry, it is a key component in dental composites and sealants, where
it promotes adhesion between the resin matrix and inorganic fillers, enhancing the longevity
and performance of dental restorations.[6]

o Biomaterials and Drug Delivery: Its biocompatibility and ability to form stable siloxane bonds
make it a candidate for use in biodegradable medical coatings and drug delivery systems.[5]
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The methacryloyloxy group allows for its incorporation into polymer networks, such as
hydrogels for contact lenses.[7]

o Proteomics Research: It is also utilized as a TMS-protected silicate compound in proteomics
research.[2]

Experimental Protocols
Synthesis of 3-
(Methacryloyloxy)propyltris(trimethylsiloxy)silane

A common method for the synthesis of 3-(methacryloyloxy)propyltris(trimethylsiloxy)silane
involves the reaction of 3-(methacryloyloxy)propyltrimethoxysilane with trimethylsilyl acetate.

Materials:

3-(Methacryloyloxy)propyltrimethoxysilane

o Trimethylsilyl acetate

» Trifluoromethanesulfonic acid (catalyst)

e BHT (Butylated hydroxytoluene, polymerization inhibitor)
¢ Nitrogen gas supply

e 500 mL three-necked flask

o Constant pressure dropping funnel

e Magnetic stirrer

o Dean-Stark apparatus

Condenser

Procedure:
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e Under a nitrogen atmosphere, add 124.18 g (0.5 mol) of 3-
(methacryloyloxy)propyltrimethoxysilane to the 500 mL three-necked flask.[3]

e Add 0.15 g of trifluoromethanesulfonic acid and 0.15 g of BHT to the flask.[3]
e Heat the reaction mixture to 80 °C with stirring.[3]

e Slowly add 198.35 g (1.5 mol) of trimethylsilyl acetate to the reaction flask using the constant
pressure dropping funnel.[3]

e Maintain the reaction at 80 °C and monitor its progress (e.g., by gas chromatography) until the
starting material is consumed.

e Upon completion, the product can be purified by fractional distillation under reduced pressure.

Purification

The primary method for purifying 3-(Methacryloyloxy)propyltris(trimethylsiloxy)silane is
vacuum distillation. Due to its high boiling point, distillation at atmospheric pressure can lead to
polymerization of the methacrylate group. It is crucial to maintain a low pressure and to use a
polymerization inhibitor during the distillation process.

Characterization

4.3.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

* 'H NMR: The proton NMR spectrum is used to confirm the presence of the various proton
environments in the molecule, including the vinyl protons of the methacrylate group, the
methyl protons of the methacrylate and trimethylsiloxy groups, and the methylene protons of
the propyl chain.

e 13C NMR: The carbon-13 NMR spectrum provides information on the carbon skeleton of the
molecule, confirming the presence of the carbonyl carbon, olefinic carbons, and the different
aliphatic carbons.[8]

4.3.2. Fourier-Transform Infrared (FTIR) Spectroscopy
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FTIR spectroscopy is a valuable tool for identifying the functional groups present in the molecule.
Key characteristic peaks include:

C=0 stretch (ester): around 1720 cm~1

C=C stretch (alkene): around 1638 cm~1

Si-O-Si stretch: in the region of 1000-1100 cm~1

C-H stretches (aliphatic): in the region of 2850-3000 cm~1

Signaling Pathways and Experimental Workflows

As a synthetic silane coupling agent, 3-(Methacryloyloxy)propyltris(trimethylsiloxy)silane is
not directly involved in biological signaling pathways. However, its mechanism of action in
modifying inorganic surfaces is a critical workflow in materials science. The following diagram
illustrates the process of surface modification of a silica substrate.
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Surface Modification Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate
protocols, we make no warranties, express or implied, regarding the fitness of this product for
every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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